Cas no 91077-12-2 (Ethyl 2-((4-chlorophenyl)sulfinyl)acetate)

Ethyl 2-((4-chlorophenyl)sulfinyl)acetate structure
91077-12-2 structure
Product Name:Ethyl 2-((4-chlorophenyl)sulfinyl)acetate
CAS No:91077-12-2
MF:C10H11ClO3S
MW:246.710541009903
MDL:MFCD10570095
CID:1029468
PubChem ID:13164839
Update Time:2025-04-20

Ethyl 2-((4-chlorophenyl)sulfinyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-((4-chlorophenyl)sulfinyl)acetate
    • ethyl 2-(4-chlorophenyl)sulfinylacetate
    • ETHYL 2-(4-CHLOROPHENYLSULFINYL)ACETATE
    • 4-thiadiazole,2-amino-5-pentyl-3
    • ETHYL [(4-CHLOROPHENYL)SULFINYL]ACETATE
    • D85843
    • Ethyl2-((4-chlorophenyl)sulfinyl)acetate
    • AC-7930
    • 91077-12-2
    • DTXSID50524105
    • WS-02268
    • AKOS010556709
    • Ethyl (4-chlorobenzene-1-sulfinyl)acetate
    • A916498
    • MDL: MFCD10570095
    • Inchi: 1S/C10H11ClO3S/c1-2-14-10(12)7-15(13)9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3
    • InChI Key: AWLUBZLGOYLMQT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 246.0117431g/mol
  • Monoisotopic Mass: 246.0117431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 43 ºC
  • Boiling Point: 384°C at 760 mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.587
  • Solubility: Very slightly soluble (0.79 g/l) (25 º C),

Ethyl 2-((4-chlorophenyl)sulfinyl)acetate Security Information

  • Storage Condition:Sealed in dry,2-8°C

Ethyl 2-((4-chlorophenyl)sulfinyl)acetate Pricemore >>

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